Cas no 2169919-29-1 (VTP50469 fumarate)

• Product Name: VTP50469 fumarate
• CAS No: 2169919-29-1
• MF: C₃₂H₄₇FN₆O₄S^.₃/₂C₄H₄O₄
• MW: 746.90
• CID: 4768711
• PubChem ID: 168012211
• Update Time: 2025-07-15

VTP50469 fumarate Chemical and Physical Properties

Names and Identifiers

• VTP50469 fumarate
• DA-68641
• (E)-but-2-enedioic acid;5-fluoro-2-[4-[7-[[4-(methanesulfonamido)cyclohexyl]methyl]-2,7-diazaspiro[3.5]nonan-2-yl]pyrimidin-5-yl]oxy-N,N-di(propan-2-yl)benzamide
• 2169919-29-1
• AKOS040740562

• Inchi： InChI=1S/2C32H47FN6O4S.3C4H4O4/c2*1-22(2)39(23(3)4)31(40)27-16-25(33)8-11-28(27)43-29-17-34-21-35-30(29)38-19-32(20-38)12-14-37(15-13-32)18-24-6-9-26(10-7-24)36-44(5,41)42;3*5-3(6)1-2-4(7)8/h2*8,11,16-17,21-24,26,36H,6-7,9-10,12-15,18-20H2,1-5H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
• InChI Key： DGSSIIRNGCQGQL-VQYXCCSOSA-N
• SMILES： CC(C)N(C(C)C)C(=O)C1=C(C=CC(=C1)F)OC2=CN=CN=C2N3CC4(C3)CCN(CC4)CC5CCC(CC5)NS(=O)(=O)C.CC(C)N(C(C)C)C(=O)C1=C(C=CC(=C1)F)OC2=CN=CN=C2N3CC4(C3)CCN(CC4)CC5CCC(CC5)NS(=O)(=O)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 1608.70558249g/mol
• Monoisotopic Mass: 1608.70558249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 112
• Rotatable Bond Count: 26
• Complexity: 1160
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 457Ų

Additional information on VTP50469 fumarate

Introduction to VTP50469 Fumarate (CAS No. 2169919-29-1)

VTP50469 Fumarate, a compound with the chemical identifier CAS No. 2169919-29-1, represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The use of fumarate as a salt form enhances its solubility and bioavailability, making it an attractive candidate for various therapeutic applications.

The compound VTP50469 Fumarate belongs to a class of molecules that have been extensively studied for their potential in modulating cellular processes. Recent research has highlighted its role in inhibiting key enzymes involved in inflammation and oxidative stress, which are critical factors in numerous pathological conditions. The molecular mechanism of action involves precise interactions with intracellular targets, leading to a cascade of beneficial effects.

One of the most compelling aspects of VTP50469 Fumarate is its ability to modulate immune responses. Studies have demonstrated that this compound can significantly reduce the production of pro-inflammatory cytokines, thereby alleviating symptoms associated with chronic inflammatory diseases. This effect is particularly notable in conditions such as rheumatoid arthritis and inflammatory bowel disease, where immune dysregulation plays a central role.

In addition to its anti-inflammatory properties, VTP50469 Fumarate has shown potential in enhancing mitochondrial function. Mitochondrial dysfunction is a hallmark of various degenerative diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease. By improving mitochondrial health, this compound may help mitigate the progression of these conditions, offering a novel therapeutic approach.

The pharmacokinetic profile of VTP50469 Fumarate is another area of interest. Its fumarate salt form ensures better absorption and distribution throughout the body, allowing for sustained therapeutic effects. This characteristic makes it particularly suitable for long-term treatment regimens, where consistent drug levels are essential for optimal outcomes.

Recent clinical trials have provided preliminary evidence supporting the efficacy of VTP50469 Fumarate in treating specific medical conditions. These trials have shown that patients treated with this compound exhibit significant improvements in symptoms and quality of life. The results are particularly encouraging in patients with moderate to severe forms of the targeted diseases, where traditional treatments may be less effective.

The development of VTP50469 Fumarate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. By integrating insights from chemistry, biology, and medicine, researchers have been able to identify and optimize compounds that address complex diseases at multiple levels. This holistic approach is crucial for developing innovative therapies that meet the growing demand for effective treatments.

The future prospects for VTP50469 Fumarate are promising, with ongoing studies exploring its potential in additional therapeutic areas. Researchers are investigating its role in cancer treatment, where it may help suppress tumor growth by interfering with critical signaling pathways. Furthermore, its anti-aging properties are being examined, suggesting that it could play a role in promoting healthy aging and preventing age-related decline.

In conclusion, VTP50469 Fumarate (CAS No. 2169919-29-1) represents a significant breakthrough in pharmaceutical innovation. Its unique properties and multifaceted mechanisms of action make it a versatile compound with broad therapeutic applications. As research continues to uncover new insights into its biological effects, VTP50469 Fumarate is poised to become a cornerstone in the treatment of various medical conditions.